1-acetyl-N-(3-methoxypropyl)azetidine-3-carboxamide
Overview
Description
Molecular Structure Analysis
The molecular structure of “1-acetyl-N-(3-methoxypropyl)azetidine-3-carboxamide” consists of an azetidine core, which is a saturated heterocyclic organic compound containing three carbon atoms and one nitrogen atom . The compound also contains acetyl and methoxypropyl functional groups.
Chemical Reactions Analysis
The chemical reactions involving azetidines are driven by a considerable ring strain. The [2 + 2] photocycloaddition reaction between an imine and an alkene component, the aza Paternò–Büchi reaction, is one of the most efficient ways to synthesize functionalized azetidines .
Scientific Research Applications
- Application : Methyl azetidine-3-carboxylate hydrochloride has been investigated for its cytotoxic effects against cancer cells. The ester versions of this compound have shown promising cellular activities, possibly by facilitating cell membrane permeability and functioning as prodrugs inside cells .
- Application : Azetidine-3-carboxylic acid derivatives, including our compound of interest, have potential applications in designing foldamers. Their strained ring structure provides a unique scaffold for creating novel molecular architectures .
- Application : Methyl azetidine-3-carboxylate hydrochloride can serve as a chemical hybridizing agent, contributing to the development of new compounds with diverse properties .
- Application : The aza Paternò–Büchi reaction, which involves the [2 + 2] photocycloaddition between an imine and an alkene, efficiently synthesizes functionalized azetidines. Researchers have explored this reaction to access diverse azetidine derivatives .
- Application : Researchers investigate the impact of methyl azetidine-3-carboxylate hydrochloride on various biological pathways, including enzymatic activity, receptor binding, and cellular signaling .
Anticancer Research
Foldamer Design
Chemical Hybridization
Synthesis of Functionalized Azetidines
Biological Activity Modulation
Materials Science
Future Directions
Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry. Recent advances in the chemistry and reactivity of azetidines have been reported, and future research will likely continue to explore the synthesis, reactivity, and application of azetidines .
properties
IUPAC Name |
1-acetyl-N-(3-methoxypropyl)azetidine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O3/c1-8(13)12-6-9(7-12)10(14)11-4-3-5-15-2/h9H,3-7H2,1-2H3,(H,11,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEQYGLNRCXXFJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CC(C1)C(=O)NCCCOC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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